Cas no 1261841-81-9 (3-(Difluoromethyl)-2-methoxytoluene)

• Product Name: 3-(Difluoromethyl)-2-methoxytoluene
• CAS No: 1261841-81-9
• MF: C₉H₁₀F₂O
• MW: 172.171909809113
• CID: 4985884
• Update Time: 2025-06-15

3-(Difluoromethyl)-2-methoxytoluene Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methoxytoluene

• Inchi： 1S/C9H10F2O/c1-6-4-3-5-7(9(10)11)8(6)12-2/h3-5,9H,1-2H3
• InChI Key： KSPYFJSYICSNJI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C)C=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2

Additional information on 3-(Difluoromethyl)-2-methoxytoluene

Introduction to 3-(Difluoromethyl)-2-methoxytoluene (CAS No. 1261841-81-9)

3-(Difluoromethyl)-2-methoxytoluene, identified by the Chemical Abstracts Service Number (CAS No.) 1261841-81-9, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of methoxy-substituted toluenes, featuring a difluoromethyl group at the para position relative to the methoxy group. Its unique structural features make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The difluoromethyl group is a key structural moiety in modern drug design, known for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In the context of 3-(Difluoromethyl)-2-methoxytoluene, this group contributes to its potential utility in developing novel therapeutic agents. The presence of both a methoxy and a difluoromethyl substituent on a toluene backbone creates a molecular framework that is both electronically and sterically tunable, making it an attractive scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of fluorinated aromatic compounds in drug discovery. Studies have demonstrated that the introduction of fluorine atoms can lead to subtle yet profound changes in the electronic distribution and hydrophobicity of molecules, thereby influencing their biological activity. For instance, the electron-withdrawing nature of fluorine atoms can enhance the binding interactions between a drug candidate and its target protein or enzyme. This principle has been widely applied in the development of antiviral, anticancer, and anti-inflammatory drugs.

In particular, 3-(Difluoromethyl)-2-methoxytoluene has been explored as a precursor in the synthesis of fluorinated heterocycles, which are known for their broad spectrum of biological activities. Heterocyclic compounds represent a vast pharmacophoric space, with many clinically used drugs featuring nitrogen-containing rings. The incorporation of fluorine into these heterocycles can lead to enhanced bioavailability, reduced susceptibility to metabolic degradation, and improved target specificity. This has spurred interest in developing efficient synthetic routes to fluorinated heterocycles derived from readily available aromatic precursors like 3-(Difluoromethyl)-2-methoxytoluene.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic profiles. For example, fluoroaromatics are commonly found in antipsychotic drugs, where they contribute to improved efficacy and reduced side effects. Similarly, fluoroalkyl groups have been incorporated into anti-inflammatory agents to enhance their lipophilicity and cell membrane penetration. The structural versatility of 3-(Difluoromethyl)-2-methoxytoluene allows for further functionalization through various chemical transformations, enabling the synthesis of diverse libraries of fluorinated derivatives for high-throughput screening.

Agrochemical applications have also benefited from the use of fluorinated aromatic compounds. Fluorine atoms can improve the stability and bioavailability of pesticides and herbicides, leading to more effective crop protection solutions. In this regard, 3-(Difluoromethyl)-2-methoxytoluene could serve as a key intermediate in synthesizing novel agrochemicals with enhanced environmental compatibility and pest resistance profiles. The growing demand for sustainable agricultural practices further underscores the need for innovative chemical solutions derived from such versatile precursors.

From a synthetic chemistry perspective, 3-(Difluoromethyl)-2-methoxytoluene offers several advantages as a building block. Its reactive sites allow for selective functionalization via nucleophilic substitution, cross-coupling reactions, or metal-catalyzed transformations. These reactions can be tailored to introduce additional substituents or modify existing ones, providing access to complex molecular architectures. The development of greener synthetic methodologies has also influenced modern drug discovery pipelines; thus, optimizing synthetic routes for compounds like 3-(Difluoromethyl)-2-methoxytoluene often involves minimizing waste generation and maximizing atom economy.

The role of fluorine in modulating molecular properties extends beyond simple electronic effects; it can also influence conformational dynamics and solubility profiles. For example, fluoroaromatics often exhibit higher lipophilicity compared to their non-fluorinated counterparts due to the partial positive charge induced by electron-withdrawing fluorine atoms. This property is particularly relevant in designing drugs that require efficient delivery across biological membranes or rapid penetration into target tissues. The unique balance between lipophilicity and polarizability offered by 3-(Difluoromethyl)-2-methoxytoluene makes it an intriguing candidate for further exploration.

In conclusion,3-(Difluoromethyl)-2-methoxytoluene (CAS No. 1261841-81-9) represents a promising scaffold with significant potential in pharmaceutical and agrochemical research. Its structural features enable diverse functionalization strategies while offering favorable physicochemical properties for drug development. As computational methods continue to advance our understanding of molecular interactions,3-(Difluoromethyl)-2-methoxytoluene is poised to play an important role in discovering next-generation bioactive molecules that address unmet medical needs across various therapeutic areas.